Cas no 113100-42-8 (3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid)

3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid structure
113100-42-8 structure
Product Name:3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
CAS No:113100-42-8
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD08700649
CID:1071729
PubChem ID:14277911
Update Time:2025-04-20

3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropyl-3-methyl-1H-pyrazole-4-carboxylic acid
    • 1-(1-methylethyl)-3-methyl-1H-pyrazole-4-carboxylic acid
    • 3-methyl-1-(methylethyl)pyrazole-4-carboxylic acid
    • AGN-PC-000X8P
    • AK-55683
    • SBB026693
    • STK510117
    • SureCN574640
    • ART-CHEM-BB B038206
    • 1-isopropyl-3-methyl-4-pyrazolecarboxylic acid
    • 1-isopropyl-3-methyl-pyrazole-4-carboxylic acid
    • 3-methyl-1-propan-2-ylpyrazole-4-carboxylic acid
    • 3-methyl-1-propan-2-yl-pyrazole-4-carboxylic acid
    • 1H-pyrazole-4-carboxylic acid, 3-methyl-1-(1-methylethyl)-
    • 3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
    • 1-isopropyl-3-methylpyrazole-4-carboxylic acid
    • CS-0134661
    • SY084657
    • SCHEMBL574640
    • MFCD08700649
    • EN300-92564
    • F2169-0868
    • Z802540076
    • 1-Isopropyl-3-methyl-1H-pyrazole-4-carboxylicacid
    • P18744
    • DA-29275
    • AKOS003672890
    • ALBB-013436
    • 113100-42-8
    • JOTOIXQDQQRWDI-UHFFFAOYSA-N
    • LS-04182
    • MDL: MFCD08700649
    • Inchi: 1S/C8H12N2O2/c1-5(2)10-4-7(8(11)12)6(3)9-10/h4-5H,1-3H3,(H,11,12)
    • InChI Key: JOTOIXQDQQRWDI-UHFFFAOYSA-N
    • SMILES: OC(C1C(C)=NN(C=1)C(C)C)=O

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.199
  • Boiling Point: 300.723°C at 760 mmHg
  • Flash Point: 135.673°C
  • Refractive Index: 1.555
  • PSA: 55.12

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